BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Properties and Safe Handling
of Organoiodine Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethiodal

Cat. No.: B12799990

1. Introduction to Dimethiodal Sodium

Dimethiodal sodium, also known as sodium diiodomethanesulfonate, is an organoiodine
compound. Historically, it was utilized as a water-soluble X-ray contrast agent. Its high iodine
content allowed for the opacification of body structures to radiographic imaging. While largely
obsolete and replaced by more advanced contrast media, its chemical nature serves as a
relevant example for handling organoiodine compounds.

2. Physicochemical Properties

The quantitative data for Dimethiodal sodium are summarized in the table below.

Property Value

IUPAC Name Sodium diiodomethanesulfonate
Synonyms Tenebryl, Dimethiodal Sodium [INN]
CAS Number 124-88-9

Molecular Formula CHI2NaOsS

InChl Key BPILDHPJSYVNAF-UHFFFAOYSA-M
SMILES C()(S([O-])(=0)=0)l.[Na+]
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3. General Principles of Laboratory Synthesis

A successful and safe chemical synthesis in a laboratory environment follows a structured
workflow. This process involves careful planning, execution, and verification to ensure the
desired product is obtained safely and with high purity. The diagram below illustrates a
generalized workflow applicable to many organic synthesis procedures.
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Fig 1. A generalized workflow for chemical synthesis in a laboratory setting.
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Protocol: Safe Handling of Organoiodine
Compounds

Working with iodine and its organic derivatives requires strict adherence to safety protocols to
minimize risks of exposure and injury.

1. Engineering Controls & Work Environment

e Fume Hood: All manipulations of solid iodine and volatile organoiodine compounds should
be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
safely dispersed.[3]

o Designated Area: Establish a designated area for working with these compounds to prevent
cross-contamination.

2. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect eyes from
splashes and dust.[4]

» Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[4][5] Latex
gloves offer insufficient protection.[5] Gloves should be inspected before use and changed
immediately if contaminated.

» Body Protection: A chemical-resistant lab coat should be worn at all times and kept fully
buttoned.[3][5]

» Respiratory Protection: For situations where a fume hood is not feasible or in case of a spill,
a respirator with appropriate cartridges (e.g., for organic vapors and acid gases) approved by
NIOSH or equivalent standards must be used.[3][6]

3. Handling and Storage Procedures

» Handling:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://gustavus.edu/chemistry/documents/documents/Iodine.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD91141.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD91141.pdf
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://gustavus.edu/chemistry/documents/documents/Iodine.pdf
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://gustavus.edu/chemistry/documents/documents/Iodine.pdf
https://www.edvotek.com/site/pdf/Iodine%20Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12799990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[e]

Avoid direct contact with skin and eyes.[3]

o

Minimize the creation of dust when handling solid compounds.[3]

[¢]

Use the smallest quantity of material necessary for the experiment.[5]

[¢]

Keep containers tightly closed when not in use.[3]

[e]

Wash hands thoroughly after handling, even if gloves were worn.[3]

e Storage:
o Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[5]
o Keep containers clearly labeled with appropriate hazard warnings.[5]

o Store separately from incompatible materials such as powdered metals (zinc, iron), strong
bases, and reducing agents.[6]

4. Emergency and First Aid Procedures

e Spill Response:

[e]

Evacuate the immediate area and ensure proper ventilation.[5]

o

Contain the spill using an appropriate absorbent material (e.g., spill kits for organic
solvents).[5]

o

Do not allow the material to enter drains or waterways.[3]

[¢]

Collect contaminated materials into a sealed, labeled container for hazardous waste
disposal.[3][6]

o First Aid:

o Inhalation: Move the affected person to fresh air immediately. Seek medical attention if
symptoms like respiratory irritation occur.[3][5]
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o Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
thoroughly with soap and plenty of water.[3][5] Seek medical attention if irritation persists.

[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[3] Remove contact lenses if present and easy to do. Seek immediate
medical attention from an ophthalmologist.

o Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person.[3][6] Rinse the mouth with water and seek immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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